Cas no 2137569-54-9 (5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid)
5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-790128
- 2137569-54-9
- 5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid
- 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid
-
- Inchi: 1S/C6H2BrCl3N2O2/c7-2-1-11-5(6(8,9)10)12-3(2)4(13)14/h1H,(H,13,14)
- InChI Key: GALZUPSEXSGODQ-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C(Cl)(Cl)Cl)=NC=1C(=O)O
Computed Properties
- Exact Mass: 317.83652g/mol
- Monoisotopic Mass: 317.83652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.1Ų
5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790128-1.0g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-790128-0.05g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 0.05g |
$827.0 | 2024-05-22 | |
| Enamine | EN300-790128-0.1g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 0.1g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-790128-0.25g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 0.25g |
$906.0 | 2024-05-22 | |
| Enamine | EN300-790128-0.5g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 0.5g |
$946.0 | 2024-05-22 | |
| Enamine | EN300-790128-2.5g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-790128-5.0g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-790128-10.0g |
5-bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid |
2137569-54-9 | 95% | 10.0g |
$4236.0 | 2024-05-22 |
5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid
Introduction to 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid (CAS No. 2137569-54-9)
5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid (CAS No. 2137569-54-9) is a significant intermediate in the field of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This compound, featuring a pyrimidine core substituted with a bromo group at the 5-position and a trichloromethyl group at the 2-position, along with a carboxylic acid moiety at the 4-position, makes it a versatile building block for synthesizing various biologically active molecules.
The structural configuration of 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid allows for diverse functionalization, making it a valuable precursor in medicinal chemistry. The presence of the bromo atom facilitates nucleophilic substitution reactions, while the trichloromethyl group can undergo further transformations such as hydrolysis or reduction. Additionally, the carboxylic acid functionality enables reactions like esterification, amidation, or coupling with other carboxylate derivatives.
In recent years, this compound has garnered attention in the development of novel therapeutic agents. Its pyrimidine scaffold is closely related to nucleobases found in DNA and RNA, suggesting potential applications in antiviral and anticancer drug discovery. For instance, modifications of the pyrimidine ring have been explored in the synthesis of nucleoside analogs that can interfere with viral replication or inhibit tumor growth.
One notable area of research involves the use of 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid in designing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into kinase inhibitor molecules, researchers aim to develop drugs that selectively target specific kinases, thereby modulating signaling pathways implicated in disease progression.
Furthermore, the agrochemical industry has shown interest in derivatives of 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid due to its potential as a precursor for herbicides and pesticides. The structural features of this compound contribute to its ability to interact with biological targets in plants, offering a foundation for developing environmentally sustainable solutions for crop protection.
The synthesis of 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available pyrimidine derivatives. Key steps often include halogenation reactions to introduce the bromo and trichloromethyl groups, followed by carboxylation at the 4-position. Advanced synthetic methodologies such as cross-coupling reactions and palladium-catalyzed transformations have been employed to enhance yield and purity.
In terms of applications in drug discovery, researchers have leveraged the reactivity of 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid to develop novel scaffolds for small-molecule drugs. For example, studies have demonstrated its utility in generating pyrimidine-based compounds with inhibitory activity against bacterial enzymes or viral proteases. The ability to modify different positions on the pyrimidine ring allows for fine-tuning of pharmacological properties, including solubility, bioavailability, and target specificity.
The compound's versatility also extends to material science applications. Pyrimidine derivatives are known for their role in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems. Researchers have explored using derivatives of 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid as building blocks for organic semiconductors or light-emitting diodes (OLEDs).
From a regulatory perspective, ensuring high purity and consistency is crucial when handling 5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid in research settings. Quality control measures such as chromatographic analysis and spectroscopic techniques are employed to verify the compound's identity and purity before it is used in downstream applications.
The future prospects for this compound remain promising as new synthetic strategies continue to emerge. Advances in computational chemistry and automation may further streamline its production and application in various fields. Collaborative efforts between academia and industry are likely to drive innovation by combining expertise in synthetic chemistry with biological evaluation.
In conclusion,5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid (CAS No. 2137569-54-9) represents a valuable chemical entity with broad utility across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse modifications and functionalizations, making it an indispensable tool for researchers seeking to develop novel compounds with therapeutic or industrial significance.
2137569-54-9 (5-Bromo-2-(trichloromethyl)pyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)